Cas no 16640-68-9 ((Triphenylphosphoranylidene)acetonitrile)

16640-68-9 structure
Product Name:(Triphenylphosphoranylidene)acetonitrile
CAS No:16640-68-9
Molecular Formula:C20H16NP
Molecular Weight:301.3215
MDL:MFCD00567633
CID:232800
PubChem ID:85524
(Triphenylphosphoranylidene)acetonitrile Properties
Names and Identifiers
-
- 2-(Triphenylphosphoranylidene)acetonitrile
- Acetonitrile,2-(triphenylphosphoranylidene)-
- CYANOMETHYLENETRIPHENYLPHOSPHORANE
- (Cyano)(triphenylphosphoranylidene)methane
- Cyanomethyltriphenylphosphonium ylide
- NSC 135204
- Triphenylcyanomethylenephosphorane
- Triphenyl(cyanomethylene)phosphorane
- (CYANOMETHYLENE)TRIPHENYLPHOSPHORANE
- Triphenylphosphoranylidenacetonitrile
- (TRIPHENYLPHOSPHORANYLIDENE)ACETONITRILE
- 2-(triphenyl-l5-phosphanylidene)acetonitrile
- (Triphenylphosphoranylidene)acetonitrile,96%
- Cyanomethylene triphenylphosphorane
- AK112156
- Acetonitrile, (triphenylphosphoranylidene)-
- 2-(triphenyl-$l^{5}-phosphanylidene)acetonitrile
- C20H16NP
- KSC493A4B
- Triphenylphosphinideneacetonitrile
- (Triphenylphosphoranyl)acetonitrile
- (Cyanome
- triphenylphosphoranylideneacetonitrile
- SCHEMBL377725
- APISVOVOJVZIBA-UHFFFAOYSA-N
- NSC-135204
- 2-(TRIPHENYL-??-PHOSPHANYLIDENE)ACETONITRILE
- Acetonitrile, 2-(triphenylphosphoranylidene)-
- NS00025444
- 2-(Triphenylphosphanylidene)acetonitrile
- STR07878
- AP7LR5WB3X
- NSC135204
- A882327
- EINECS 240-689-7
- Phosphonium, (cyanomethyl)triphenyl-
- (triphenylphosphanylidene)acetonitrile
- 16640-68-9
- AKOS037795664
- AKOS001584055
- EN300-175964
- CS-W004790
- MFCD00567633
- T1958
- AM803298
- (triphenylphosphoranylidene) acetonitrile
- triphenylphosphoranylidene acetonitrile
- GEO-03962
- (Cyanomethyl)triphenylphosphonium-
- BCP22527
- J-010276
- DTXSID60168099
- 2-(triphenyl-lambda5-phosphanylidene)acetonitrile
- (Triphenylphosphoranylidene)acetonitrile, 97%
- (Cyanomethylene)triphenylphosphorane
- cyanomethylenetriphenylphosphorane
- (Triphenylphosphoranylidene)acetonitrile
- 2-(triphenylphosphoranylidene)acetonitrile
-
- MDL: MFCD00567633
- InChIKey: APISVOVOJVZIBA-UHFFFAOYSA-N
- Inchi: 1S/C20H16NP/c21-16-17-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,17H
- SMILES: P(=C([H])C#N)(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
Computed Properties
- Exact Mass: 301.10200
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 3
- Monoisotopic Mass: 301.102
- Heavy Atom Count: 22
- Complexity: 387
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.8
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 23.8
Experimental Properties
- LogP: 3.30628
- PSA: 33.60000
- Refractive Index: 1.627
- Boiling Point: 465.3°C at 760 mmHg
- Melting Point: 190.0 to 196.0 deg-C
- Flash Point: >110°C
- Solubility: Insuluble (8.1E-4 g/L) (25 ºC),
- Color/Form: Not determined
- Solubility: Not determined
- Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
(Triphenylphosphoranylidene)acetonitrile Security Information
-
Symbol:
- WGK Germany:3
- Safety Instruction: S26; S36
- Risk Phrases:R36/37/38
-
Dangerous goods sign:
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H301+H311+H331-H315-H319
- Warning Statement: P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
- Prompt:dangerous
- Storage Condition:Inert atmosphere,2-8°C
- PackingGroup:III
- Risk Phrases: 36/37/38
- Signal Word:Warning
- HazardClass:6.1
(Triphenylphosphoranylidene)acetonitrile Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
(Triphenylphosphoranylidene)acetonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P001X6C-10g |
Acetonitrile, 2-(triphenylphosphoranylidene)- |
16640-68-9 | 97% | 10g |
$28.00 | 2025-02-19 | |
A2B Chem LLC | AA88852-1g |
(Triphenylphosphoranylidene)acetonitrile |
16640-68-9 | 95% | 1g |
$18.00 | 2024-04-20 | |
Aaron | AR001XEO-1g |
Acetonitrile, 2-(triphenylphosphoranylidene)- |
16640-68-9 | 95% | 1g |
$69.00 | 2025-01-21 | |
abcr | AB147472-5 g |
Cyanomethylene triphenylphosphorane, 97%; . |
16640-68-9 | 97% | 5 g |
€150.00 | 2023-07-20 | |
Ambeed | A144437-250mg |
2-(Triphenylphosphoranylidene)acetonitrile |
16640-68-9 | 97% | 250mg |
$5.0 | 2023-05-24 | |
Apollo Scientific | OR10639-5g |
(Triphenylphosphoranylidene)acetonitrile |
16640-68-9 | 5g |
£15.00 | 2025-02-19 | ||
Chemenu | CM250133-25g |
2-(Triphenylphosphoranylidene)acetonitrile |
16640-68-9 | 95% | 25g |
$153 | 2021-08-04 | |
Cooke Chemical | A7992612-1g |
(Triphenylphosphoranylidene)acetonitrile |
16640-68-9 | >98.0%(HPLC) | 1g |
RMB 35.20 | 2025-02-21 | |
Enamine | EN300-175964-0.05g |
2-(triphenyl-lambda5-phosphanylidene)acetonitrile |
16640-68-9 | 95% | 0.05g |
$19.0 | 2023-09-20 | |
eNovation Chemicals LLC | K92134-5g |
(TRIPHENYLPHOSPHORANYLIDENE)ACETONITRILE |
16640-68-9 | 97% | 5g |
$245 | 2022-05-19 |
(Triphenylphosphoranylidene)acetonitrile Suppliers
SHANG HAI MAI RUI ER SHENG HUA Technology Co., Ltd.
(CAS:16640-68-9)
MR./MRS.:HUANG JING LI
Phone:18025840623
Email:sz@meryer.com
Hubei Hanwei Chemical Co., Ltd
(CAS:16640-68-9)
MR./MRS.:LI JUN
Phone:15791925948
Email:2801519207@qq.com
Shanghai Macklin Biochemical Co., Ltd
(CAS:16640-68-9)
MR./MRS.:SHEN JING LI
Phone:15221275939
Email:shenlinxing@macklin.cn
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:16640-68-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
(CAS:16640-68-9)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:16640-68-9)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
(Triphenylphosphoranylidene)acetonitrile Related Literature
-
Elisabetta Brenna,Francesco G. Gatti,Alessia Manfredi,Daniela Monti,Fabio Parmeggiani Catal. Sci. Technol. 2013 3 1136
-
Ana?s F. M. Noisier,Craig S. Harris,Margaret A. Brimble Chem. Commun. 2013 49 7744
-
3. An organocatalytic enantioselective direct α-heteroarylation of aldehydes with isoquinoline N-oxidesGiulio Bertuzzi,Daniel Pecorari,Luca Bernardi,Mariafrancesca Fochi Chem. Commun. 2018 54 3977
-
Aditya K. Sanki,Julie Boucau,Francis E. Umesiri,Donald R. Ronning,Steven J. Sucheck Mol. BioSyst. 2009 5 945
-
Gangarajula Sudhakar,Shruthi Bayya,Vilas D. Kadam,Jagadeesh Babu Nanubolu Org. Biomol. Chem. 2014 12 5601
-
Gangarajula Sudhakar,Shruthi Bayya,Vilas D. Kadam,Jagadeesh Babu Nanubolu Org. Biomol. Chem. 2014 12 5601
-
Duanyang Kong,Meina Li,Guofu Zi,Guohua Hou Org. Biomol. Chem. 2016 14 4046
-
Shreedhar Devkota,Suyeon Kim,Seok Yeol Yoo,Sonaimuthu Mohandoss,Mu-Hyun Baik,Yong Rok Lee Chem. Sci. 2021 12 11427
-
9. Syntheses of isotopically labelled L-α-amino acids with an asymmetric centre at C-3John R. Harding,Rachael A. Hughes,Nicholas M. Kelly,Andrew Sutherland,Christine L. Willis J. Chem. Soc. Perkin Trans. 1 2000 3406
-
Ajay K. Bose,M. S. Manhas,R. M. Ramer J. Chem. Soc. C 1969 2728
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:16640-68-9)(Triphenylphosphoranylidene)acetonitrile

Purity:99%
Quantity:250.0g
Price($):271.0